Cas no 2176645-08-0 (N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide)

N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide structure
2176645-08-0 structure
Product name:N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide
CAS No:2176645-08-0
MF:C18H21N3O2
MW:311.378244161606
CID:5408467
PubChem ID:136532239

N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide
    • Inchi: 1S/C18H21N3O2/c1-2-21-11-15(9-16(21)22)17(23)20-18(12-19)8-7-13-5-3-4-6-14(13)10-18/h3-6,15H,2,7-11H2,1H3,(H,20,23)
    • InChI Key: MEEVJGPFXGPSCB-UHFFFAOYSA-N
    • SMILES: N1(CC)C(=O)CC(C(NC2(C#N)CCC3=C(C2)C=CC=C3)=O)C1

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 621.9±55.0 °C(Predicted)
  • pka: 11.95±0.20(Predicted)

N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26687442-1.0g
2176645-08-0
1g
$0.0 2023-04-26
Enamine
EN300-26687442-0.05g
N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)-1-ethyl-5-oxopyrrolidine-3-carboxamide
2176645-08-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide

Comprehensive Overview of N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide (CAS No. 2176645-08-0)

The compound N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide (CAS No. 2176645-08-0) is a specialized organic molecule with a unique structural framework. Its intricate design combines a tetrahydro-naphthalene core with a pyrrolidinecarboxamide moiety, making it a subject of interest in pharmaceutical and biochemical research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule compounds like N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide has surged due to their role in developing precision medicine. This compound's cyano and carboxamide functional groups contribute to its reactivity and binding affinity, which are critical for structure-activity relationship (SAR) studies. Its CAS No. 2176645-08-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide involves multi-step organic reactions, including cyclization and amide coupling. These processes are optimized for yield and purity, ensuring the compound meets rigorous standards for research use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, a topic often queried by synthetic chemists.

One of the trending topics associated with this compound is its potential in neurodegenerative disease research. The tetrahydro-naphthalene scaffold is known to interact with central nervous system targets, sparking interest in its application for Alzheimer's and Parkinson's disease models. Additionally, its pyrrolidinecarboxamide segment aligns with current explorations into protease inhibitors, a hot topic in drug development forums.

From a commercial perspective, CAS No. 2176645-08-0 is listed by several chemical suppliers as a high-purity reference standard. Its availability in milligram to gram quantities caters to both academic and industrial labs. Searches for "buy N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide" highlight its niche market demand, particularly among pharmaceutical researchers.

Environmental and safety profiles of this compound are also frequently discussed. While it is not classified as hazardous, proper handling protocols are recommended due to its organic solvent solubility and potential sensitivity to light. These precautions are often emphasized in laboratory safety guidelines, a recurring search theme among new chemists.

In summary, N-(2-Cyano-1,2,3,4-tetrahydro-2-naphthalenyl)-1-ethyl-5-oxo-3-pyrrolidinecarboxamide (CAS No. 2176645-08-0) represents a compelling case study in modern chemical research. Its structural complexity, combined with its applicability in therapeutic development, ensures its continued prominence in scientific literature and high-throughput screening initiatives.

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